Cas no 5732-93-4 (4-cyclopentylbutan-1-ol)

4-cyclopentylbutan-1-ol structure
4-cyclopentylbutan-1-ol structure
Product Name:4-cyclopentylbutan-1-ol
CAS No:5732-93-4
MF:C9H18O
MW:142.238623142242
CID:1604056
PubChem ID:21797643
Update Time:2025-10-28

4-cyclopentylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanebutanol
    • 4-cyclopentylbutan-1-ol
    • DTXSID20618222
    • 4-cyclopentyl-butan-1-ol
    • 5732-93-4
    • CS-0235871
    • EN300-1636720
    • ZOUVLXYJWNZBKG-UHFFFAOYSA-N
    • AKOS013841093
    • SCHEMBL473618
    • Inchi: 1S/C9H18O/c10-8-4-3-7-9-5-1-2-6-9/h9-10H,1-8H2
    • InChI Key: ZOUVLXYJWNZBKG-UHFFFAOYSA-N
    • SMILES: OCCCCC1CCCC1

Computed Properties

  • Exact Mass: 142.13584
  • Monoisotopic Mass: 142.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 74.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

4-cyclopentylbutan-1-ol Pricemore >>

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